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Compound of Interest

Compound Name: MS417

Cat. No.: B609344 Get Quote

Essential Safety and Handling Guide for MS417
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety and logistical information for handling MS417
(CAS 916489-36-6), a selective BET-specific BRD4 inhibitor.[1][2] Adherence to these

procedures is critical for ensuring laboratory safety and maintaining the integrity of your

research.

Substance Identification and Properties
MS417 is a potent inhibitor of bromodomain-containing protein 4 (BRD4), supplied as a solid.

[1][2] Key identifying information is summarized below.
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Identifier Value

Chemical Name

Methyl 2-[(6S)-4-(4-chlorophenyl)-2,3,9-

trimethyl-6H-thieno[3,2-f][1][3][4]triazolo[4,3-a]

[3][4]diazepin-6-yl]acetate

CAS Number 916489-36-6

Molecular Formula C₂₀H₁₉ClN₄O₂S

Molecular Weight 414.9 g/mol

Appearance Solid

Solubility Soluble in DMSO

Storage
Store at -20°C for 1 month (under nitrogen) or

-80°C for 6 months.[2]

Personal Protective Equipment (PPE)
Due to the potent nature of MS417 and the potential for allergic skin reactions with similar

compounds, a comprehensive PPE protocol is mandatory.
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PPE Category Required Equipment Specifications

Hand Protection Chemical-resistant gloves

Nitrile or other appropriate

material. Inspect for tears or

holes before use.

Eye Protection
Safety glasses with side

shields or goggles

Must be worn at all times in the

handling area.

Body Protection Laboratory coat
Fully buttoned to protect skin

and clothing.

Respiratory Protection

Use in a well-ventilated area.

For weighing or procedures

that may generate dust, use a

certified fume hood or a

respirator with a particulate

filter.

Handling and Operational Plan
Follow these step-by-step procedures for the safe handling of MS417.

3.1. Receiving and Storage:

Upon receipt, visually inspect the container for any damage or leaks.

Verify that the product name and CAS number on the label match your order.

Record the date of receipt on the container.

Store the container upright in a designated, properly labeled, and temperature-controlled

location at -20°C or -80°C.[2]

3.2. Preparation of Stock Solutions:

All handling of the solid compound should be performed in a chemical fume hood to avoid

inhalation of any airborne particles.
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Before opening the container, allow it to equilibrate to room temperature to prevent

condensation.

Carefully weigh the required amount of MS417.

Prepare stock solutions by dissolving the compound in a suitable solvent, such as DMSO.[1]

[2]

Cap the vial tightly and vortex until the solid is completely dissolved.

Clearly label the stock solution with the compound name, concentration, solvent, and date of

preparation.

3.3. Use in Experiments:

When diluting stock solutions, work in a well-ventilated area.

Avoid direct contact with skin and eyes.

Do not eat, drink, or smoke in the laboratory.

Spill and Exposure Procedures
4.1. Spill Response:

Small Spills (Solid):

Gently cover the spill with absorbent paper towels to avoid raising dust.

Dampen the paper towels with a suitable solvent (e.g., ethanol) to wet the powder.

Carefully wipe up the material, working from the outside in.

Place all contaminated materials in a sealed bag for hazardous waste disposal.

Small Spills (Solution):

Absorb the spill with an inert absorbent material (e.g., vermiculite, sand).
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Place the contaminated absorbent in a sealed container for hazardous waste disposal.

Large Spills:

Evacuate the area and prevent entry.

Contact your institution's Environmental Health and Safety (EHS) department immediately.

4.2. First Aid Measures:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek medical attention.

Skin Contact: In case of contact, immediately wash skin with soap and plenty of water.

Remove contaminated clothing and shoes. Seek medical attention if irritation develops.

Inhalation: Remove to fresh air. If not breathing, give artificial respiration. If breathing is

difficult, give oxygen. Seek medical attention.

Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water. Seek medical attention immediately.

Disposal Plan
All waste containing MS417, including empty containers, contaminated PPE, and experimental

waste, must be treated as hazardous chemical waste.

Waste Collection:

Collect all solid and liquid waste in separate, clearly labeled, and sealed containers.

Do not mix with other chemical waste unless compatibility is confirmed.

Container Disposal:

Empty containers should be triple-rinsed with a suitable solvent. The rinsate must be

collected as hazardous waste.
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Deface or remove the original label before disposing of the rinsed container according to

institutional guidelines.

Final Disposal:

Dispose of all hazardous waste through your institution's EHS department in accordance

with local, state, and federal regulations. Do not dispose of down the drain or in the regular

trash.[3]

Safe Handling Workflow
The following diagram illustrates the key stages of safely handling MS417 from receipt to

disposal.
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Figure 1. MS417 Safe Handling Workflow
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Caption: Workflow for the safe handling of MS417.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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